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Compound of Interest

Compound Name: 3-Acetylpyridine

Cat. No.: B027631

Spectroscopic Profile of 3-Acetylpyridine: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 3-
Acetylpyridine (CAS No: 350-03-8), a pivotal building block in pharmaceutical and chemical
synthesis. The following sections detail its proton and carbon nuclear magnetic resonance (*H
NMR, 13C NMR) spectra, infrared (IR) spectrum, and mass spectrometry (MS) data, presented
in a clear and accessible format. Detailed experimental protocols are also provided to aid in the
replication and verification of these findings.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the molecular structure of organic
compounds. The following tables summarize the proton and carbon-13 NMR data for 3-
Acetylpyridine.

1H NMR Data

The *H NMR spectrum of 3-Acetylpyridine exhibits characteristic signals corresponding to the
protons of the pyridine ring and the acetyl group.
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Chemical Shift (8) ppm Proton Assignment
~9.1 H-2

~8.7 H-6

~8.2 H-4

~7.4 H-5

~2.6 -CHs

Note: The exact chemical shifts can vary slightly depending on the solvent and concentration
used.

*C NMR Data

The 13C NMR spectrum provides information on the carbon framework of the molecule.

Chemical Shift (8) ppm Carbon Assignment
~197.0 C=0

~153.0 C-2

~149.0 C-6

~135.0 C-4

~132.0 C-3

~123.0 C-5

~26.0 -CHs

Note: The exact chemical shifts can vary slightly depending on the solvent and concentration
used.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of 3-Acetylpyridine shows characteristic absorption bands.
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Wavenumber (cm~?) Functional Group Assignment
~3050 C-H stretch (aromatic)

~2920 C-H stretch (aliphatic)

~1690 C=0 stretch (ketone)

~1580 C=C stretch (aromatic ring)
~1420 C-H bend (aliphatic)

~1270 C-C stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule
and its fragments, which helps in determining the molecular weight and elemental composition.

m/z Fragment Assignment
121 [M]* (Molecular lon)

106 [M - CHs]*

78 [CsHaN]* (Pyridyl cation)
51 [CaHs]*

Experimental Protocols

The following are generalized experimental protocols for acquiring the spectroscopic data
presented above.

NMR Spectroscopy

Sample Preparation: A solution of 3-Acetylpyridine is prepared by dissolving approximately
10-20 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCls). A
small amount of tetramethylsilane (TMS) is often added as an internal standard for chemical
shift referencing (0 ppm).
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Data Acquisition: The prepared sample is transferred to an NMR tube. *H and 3C NMR spectra
are recorded on a spectrometer, such as a Bruker ADVANCE Il (400 MHz).[1] For *H NMR, a
sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For 13C NMR, a
larger number of scans is typically required due to the lower natural abundance of the 13C
isotope.

Infrared (IR) Spectroscopy

Sample Preparation: For liquid samples like 3-Acetylpyridine, the spectrum can be obtained
by placing a thin film of the neat liquid between two salt plates (e.g., NaCl or KBr).

Data Acquisition: The prepared sample is placed in the sample holder of an FTIR spectrometer.
The spectrum is recorded over a typical range of 4000-400 cm~1. A background spectrum of
the clean salt plates is usually recorded first and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Sample Preparation: The sample is typically introduced into the mass spectrometer via a gas
chromatograph (GC-MS) for separation and purification before ionization.[2] A dilute solution of
3-Acetylpyridine in a volatile organic solvent (e.g., methanol or dichloromethane) is prepared.

Data Acquisition: The sample is injected into the GC, where it is vaporized and separated. The
separated compound then enters the mass spectrometer. In the ion source, the sample is
ionized, commonly using electron impact (El). The resulting ions are then separated by the
mass analyzer based on their mass-to-charge ratio, and a mass spectrum is generated.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like 3-Acetylpyridine.
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Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b027631?utm_src=pdf-body-img
https://www.benchchem.com/product/b027631?utm_src=pdf-custom-synthesis
https://www.rsc.org/suppdata/cc/c4/c4cc08074b/c4cc08074b1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Acetylpyridine
https://www.benchchem.com/product/b027631#spectroscopic-data-of-3-acetylpyridine-1h-nmr-13c-nmr-ir-mass-spec
https://www.benchchem.com/product/b027631#spectroscopic-data-of-3-acetylpyridine-1h-nmr-13c-nmr-ir-mass-spec
https://www.benchchem.com/product/b027631#spectroscopic-data-of-3-acetylpyridine-1h-nmr-13c-nmr-ir-mass-spec
https://www.benchchem.com/product/b027631#spectroscopic-data-of-3-acetylpyridine-1h-nmr-13c-nmr-ir-mass-spec
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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